Cas no 713126-97-7 (N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide)

N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide is a specialized quinoxaline-derived sulfonamide compound with potential applications in medicinal chemistry and drug discovery. Its structure combines a quinoxaline core with a thiophene sulfonamide moiety, offering unique electronic and steric properties for targeted interactions. The presence of the 4-methylphenylmethylamino group enhances lipophilicity, potentially improving membrane permeability. This compound may serve as a valuable intermediate or scaffold for developing kinase inhibitors or other biologically active molecules due to its ability to modulate protein-ligand interactions. Its synthetic versatility allows for further functionalization, making it a useful building block in pharmaceutical research. The compound's stability under standard laboratory conditions facilitates handling and storage.
N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide structure
713126-97-7 structure
Product Name:N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide
CAS No:713126-97-7
MF:C20H18N4O2S2
MW:410.512521266937
CID:5437251
Update Time:2025-05-23

N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-[(4-methylbenzyl)amino]quinoxalin-2-yl}thiophene-2-sulfonamide
    • N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide
    • Inchi: 1S/C20H18N4O2S2/c1-14-8-10-15(11-9-14)13-21-19-20(23-17-6-3-2-5-16(17)22-19)24-28(25,26)18-7-4-12-27-18/h2-12H,13H2,1H3,(H,21,22)(H,23,24)
    • InChI Key: LCKZINSSPFJYGK-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C(NCC3=CC=C(C)C=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1

N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3225-0135-2μmol
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3225-0135-5μmol
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3225-0135-10μmol
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3225-0135-20μmol
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3225-0135-1mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3225-0135-2mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3225-0135-3mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3225-0135-4mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3225-0135-5mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3225-0135-10mg
N-(3-{[(4-methylphenyl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide
713126-97-7 90%+
10mg
$79.0 2023-04-27

Additional information on N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide

Research Briefing on N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide (CAS: 713126-97-7)

N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide (CAS: 713126-97-7) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoxaline and thiophene sulfonamide moieties, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent in oncology, inflammation, and infectious diseases, making it a subject of intense research.

The primary focus of recent investigations has been on the compound's mechanism of action and its selectivity towards specific biological targets. In vitro and in vivo studies have revealed that N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide exhibits potent inhibitory effects on kinases and other signaling proteins involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The compound's ability to disrupt this pathway suggests its potential as a novel anticancer agent.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have shown that N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide has favorable absorption and distribution profiles, with moderate plasma protein binding and good oral bioavailability. These properties are crucial for its development as a drug candidate. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in ongoing research.

In addition to its therapeutic potential, the compound has also been utilized as a chemical probe to study biological pathways. Its unique structure and binding affinity make it a valuable tool for elucidating the roles of specific proteins in disease mechanisms. For example, a recent study in Chemical Biology & Drug Design employed this compound to investigate the role of quinoxaline derivatives in modulating inflammatory responses, providing insights into new anti-inflammatory strategies.

Looking ahead, the development of N-(3-{(4-methylphenyl)methylamino}quinoxalin-2-yl)thiophene-2-sulfonamide as a clinical candidate will require further optimization of its chemical structure to enhance efficacy and reduce toxicity. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The compound's versatility and promising preclinical data position it as a key player in the next generation of targeted therapies.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent